Cas no 604740-17-2 (4-[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile)
4-[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzenecarbonitrile
- EN300-18399683
- SMR000285069
- 4-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile
- cid_1467927
- BRD-K50819254-001-08-3
- CHEMBL1352577
- 604740-17-2
- 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzonitrile
- SR-01000317593-1
- AKOS000368896
- HMS2636D12
- 4-[[[5-(4-pyridyl)-1,3,4-oxadiazol-2-yl]thio]methyl]benzonitrile
- MLS000687325
- BDBM69279
- HMS3360I18
- 4-[[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]methyl]benzonitrile
- SR-01000317593
- Z21488718
- 4-[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile
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- Inchi: 1S/C15H10N4OS/c16-9-11-1-3-12(4-2-11)10-21-15-19-18-14(20-15)13-5-7-17-8-6-13/h1-8H,10H2
- InChI Key: AUMUTOWDQNHFLE-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(C2C=CN=CC=2)O1)CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 294.05753213g/mol
- Monoisotopic Mass: 294.05753213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 101Ų
4-[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18399683-0.05g |
604740-17-2 | 90% | 0.05g |
$148.0 | 2023-09-19 |
4-[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 4-[(5-Pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanylmethyl]benzonitrile
4-[(5-Pyridin-4-yl-1,3,4-Oxadiazol-2-yl)sulfanylmethyl]benzonitrile: A Comprehensive Overview
In the ever-evolving landscape of chemical research, 4-[(5-Pyridin-4-yl-1,3,4-Oxadiazol-2-yl)sulfanylmethyl]benzonitrile (CAS No: 604740-17-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications in various fields. This compound, characterized by its intricate molecular architecture, combines elements of heterocyclic chemistry with functional groups that offer versatility in chemical reactivity and biological activity.
The molecular structure of 4-[(5-Pyridin-4-yl-1,3,4-Oxadiazol-2-yl)sulfanylmethyl]benzonitrile is notable for its integration of a pyridine ring fused with an oxadiazole moiety, connected via a sulfanyl group to a benzonitrile unit. This combination not only enhances the compound's stability but also introduces potential sites for further functionalization. Recent studies have highlighted the importance of such hybrid structures in drug design, where the interplay between different functional groups can lead to enhanced pharmacokinetic profiles and bioavailability.
One of the most promising areas of research involving this compound is its application in medicinal chemistry. The presence of the benzonitrile group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it a candidate for targeting specific biological pathways. For instance, recent investigations have explored its potential as an inhibitor of certain enzymes implicated in neurodegenerative diseases. The sulfanyl group, on the other hand, has been shown to play a crucial role in enhancing the molecule's solubility and permeability across biological membranes.
Moreover, the pyridine and oxadiazole rings contribute to the compound's aromaticity and conjugation effects, which are critical for stabilizing reactive intermediates during chemical transformations. This makes 4-[(5-Pyridin-4-yl-1,3,4-Oxadiazol-2-yl)sulfanylmethyl]benzonitrile a valuable precursor in synthetic chemistry for constructing more complex molecules with tailored functionalities. Researchers have also explored its use in polymer chemistry as a building block for advanced materials with improved thermal and mechanical properties.
From an environmental perspective, understanding the degradation pathways and ecological impact of 604740-17-2 is essential for ensuring sustainable practices in chemical manufacturing. Recent studies have focused on identifying biodegradation mechanisms and assessing the compound's toxicity profile under various environmental conditions. These efforts aim to minimize potential risks associated with its production and disposal while maximizing its benefits across diverse applications.
In conclusion, 4-(5-Pyridinyl-sulfanylmethyl)-benzonitrile (CAS No: 604740) represents a compelling example of how modern chemical synthesis can yield compounds with multifaceted properties. By leveraging cutting-edge research findings and adhering to rigorous safety standards, this compound continues to pave the way for innovative solutions in pharmaceuticals, materials science, and beyond.
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